N-({[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-propoxybenzamide

• IUPAC Name: N-[[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-4-propoxybenzamide
• InChI: InChI=1S/C25H23N3O2S2/c1-3-14-30-20-11-7-17(8-12-20)23(29)28-25(31)26-19-9-5-18(6-10-19)24-27-21-13-4-16(2)15-22(21)32-24/h4-13,15H,3,14H2,1-2H3,(H2,26,28,29,31)
• InChI Key: GUTQZSPNILVENL-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C25H23N3O2S2
• Molecular Weight: 461.6 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are found in various marine and terrestrial natural compounds and are widely used due to their pharmaceutical and biological activity.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The benzothiazole structure involves a benzene ring fused to a thiazole ring. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For instance, they can participate in condensation reactions with aldehydes, ketones, acids, and acyl chlorides.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological target. They have been found to have a range of biological activities, including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with a specific benzothiazole derivative would depend on its exact structure. Some benzothiazoles may be harmful if swallowed, inhaled, or come into contact with the skin. They may also pose environmental hazards.

Future Directions

Benzothiazoles continue to be an area of active research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring new biological activities, and designing benzothiazole derivatives with improved potency and selectivity.